Cas no 86718-17-4 (4-Amino-2-ethoxy-5-nitrobenzoic Acid Methyl Ester)

• Product Name: 4-Amino-2-ethoxy-5-nitrobenzoic Acid Methyl Ester
• CAS No: 86718-17-4
• MF: C₁₀H₁₂N₂O₅
• MW: 240.212682723999
• CID: 1061183
• PubChem ID: 15096751
• Update Time: 2025-07-20

4-Amino-2-ethoxy-5-nitrobenzoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-ethoxy-5-nitrobenzoic Acid Methyl Ester
• SCHEMBL9721456
• starbld0001697
• IJFYCVWWJZYSKY-UHFFFAOYSA-N
• methyl 4-amino-2-ethoxy-5-nitrobenzoate
• 86718-17-4
• DB-305469

• Inchi： 1S/C10H12N2O5/c1-3-17-9-5-7(11)8(12(14)15)4-6(9)10(13)16-2/h4-5H,3,11H2,1-2H3
• InChI Key： IJFYCVWWJZYSKY-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C(=CC=1C(=O)OC)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 240.07462149g/mol
• Monoisotopic Mass: 240.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.320±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.31 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 4-Amino-2-ethoxy-5-nitrobenzoic Acid Methyl Ester

Research Brief on 4-Amino-2-ethoxy-5-nitrobenzoic Acid Methyl Ester (CAS: 86718-17-4)

4-Amino-2-ethoxy-5-nitrobenzoic Acid Methyl Ester (CAS: 86718-17-4) is a nitrobenzoic acid derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug synthesis and biological activity modulation. This compound, characterized by its unique nitro and amino functional groups, serves as a key intermediate in the synthesis of various pharmacologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

Recent research has focused on the synthesis and optimization of 4-Amino-2-ethoxy-5-nitrobenzoic Acid Methyl Ester to enhance its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These efforts are critical for ensuring the reproducibility and scalability of its production, which is essential for further pharmaceutical applications.

In the context of biological activity, preliminary studies have investigated the compound's potential as a precursor for the synthesis of antimicrobial and anticancer agents. For instance, derivatives of 4-Amino-2-ethoxy-5-nitrobenzoic Acid Methyl Ester have shown promising activity against certain bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). Additionally, its nitro group has been implicated in the generation of reactive oxygen species (ROS), which could be leveraged for targeted cancer therapies.

Another area of interest is the compound's role in photodynamic therapy (PDT). Researchers have explored its ability to act as a photosensitizer, where upon light activation, it generates cytotoxic species that can selectively destroy cancer cells. This application is particularly relevant given the growing need for non-invasive treatment modalities with minimal side effects.

Despite these promising findings, challenges remain in the clinical translation of 4-Amino-2-ethoxy-5-nitrobenzoic Acid Methyl Ester-based therapies. Issues such as bioavailability, toxicity, and stability under physiological conditions need to be addressed through further preclinical and clinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 4-Amino-2-ethoxy-5-nitrobenzoic Acid Methyl Ester (CAS: 86718-17-4) represents a versatile and promising intermediate in pharmaceutical research. Its applications span from antimicrobial and anticancer agent development to photodynamic therapy, highlighting its broad utility. Continued research and optimization will be crucial to translate these findings into clinically viable therapies, paving the way for innovative treatments in the chemical and biomedical fields.